Structural Elucidation and Synthetic Utility of 5-Amino-4-methoxy-1-indanone in Neuropharmacology
Structural Elucidation and Synthetic Utility of 5-Amino-4-methoxy-1-indanone in Neuropharmacology
Executive Summary
In the landscape of modern drug discovery, the indanone scaffold is widely recognized as a privileged structure capable of interacting with diverse biological targets[1]. Among its functionalized derivatives, 5-Amino-4-methoxy-1-indanone has emerged as a critical synthetic intermediate. By combining the conformational rigidity of a cyclopentanone-fused benzene ring with specific electronic and steric handles, this compound serves as a foundational building block for multi-target directed ligands (MTDLs). This whitepaper provides an in-depth technical analysis of its structural properties, its mechanistic role in synthesizing potent dual A1/A2A adenosine receptor antagonists, and field-proven protocols for its downstream application and validation.
Structural Elucidation & Physicochemical Profiling
The architectural design of 5-Amino-4-methoxy-1-indanone is highly deliberate. The core indanone ring provides a rigid, planar geometry that is highly favorable for intercalating into deep hydrophobic receptor pockets[1].
-
C4-Methoxy Group: Acts as a critical hydrogen bond acceptor. From a pharmacokinetic perspective, the methoxy substitution modulates the lipophilicity of the molecule, enhancing blood-brain barrier (BBB) penetration—a mandatory requirement for neurodegenerative therapeutics[2].
-
C5-Amino Group: Serves as a versatile synthetic handle. It functions as a primary hydrogen bond donor and allows for extensive downstream functionalization (e.g., reductive amination, amidation) to fine-tune receptor affinity[2].
Quantitative Physicochemical Data
To ensure rigorous standard operating procedures during synthesis and characterization, the foundational physicochemical properties of 5-Amino-4-methoxy-1-indanone are summarized below:
| Parameter | Value |
| IUPAC Name | 5-amino-4-methoxy-2,3-dihydroinden-1-one |
| CAS Registry Number | 1116359-21-7 |
| Molecular Formula | C10H11NO2 |
| Molecular Weight | 177.2 g/mol |
| InChI Key | FZJRYTMBZRSRHM-UHFFFAOYSA-N |
| SMILES String | COC1=C(C=CC2=C1CCC2=O)N |
| Primary Application | Research Use Only (RUO); Synthetic Intermediate |
Mechanistic Utility: Adenosine Receptor Antagonism
The therapeutic potential of the 4-methoxy-1-indanone core is most prominently demonstrated in the development of non-xanthine adenosine receptor (AR) antagonists. The adenosine system, specifically the A1 (inhibitory) and A2A (stimulatory) receptors, is a highly validated non-dopaminergic target for neurodegenerative conditions such as Parkinson's disease[3].
Structure-activity relationship (SAR) studies reveal that substituting the C4 position with a methoxy group, combined with specific hydroxyl substitutions on an attached benzylidene ring, dramatically increases receptor affinity[4]. For example, synthesizing a derivative with a C4-methoxy substitution on the indanone core and meta (3′) / para (4′) dihydroxy substitutions on the benzylidene ring yields a compound with nanomolar affinity for both A1 ( Ki=42 nM ) and A2A ( Ki=78 nM ) receptors[2].
Beyond neuroprotection, these dual A1/A2A antagonists exhibit profound metabolic and psychiatric benefits, including the suppression of intestinal postprandial glucose absorption in diabetic models[5] and potential antidepressant activity as evidenced by untargeted metabolomics in forced swim test models[6].
Fig 1: Dual A1/A2A receptor antagonism pathway by methoxy-indanone derivatives.
Synthetic Methodologies & Workflow
To leverage 5-Amino-4-methoxy-1-indanone in drug discovery, researchers typically subject the core to a base-catalyzed Claisen-Schmidt condensation to yield 2-benzylidene-1-indanone derivatives[2].
Protocol 1: Synthesis of Methoxy-substituted 2-benzylidene-1-indanones
Note: This protocol incorporates causality-driven steps to ensure high yield and thermodynamic control.
-
Reactant Preparation: Dissolve equimolar amounts of 5-amino-4-methoxy-1-indanone and a substituted benzaldehyde (e.g., 3,4-dihydroxybenzaldehyde) in absolute ethanol.
-
Causality: Ethanol provides a protic environment that stabilizes the transition states during the aldol addition while maintaining the solubility of the aromatic precursors.
-
-
Base Catalysis: Add 10% aqueous KOH dropwise while maintaining the reaction vessel at 0°C.
-
Causality: The strong base deprotonates the acidic α -protons of the indanone, generating a highly nucleophilic enolate. The strict 0°C temperature control prevents the self-condensation of the indanone and minimizes the formation of polymeric byproducts.
-
-
Condensation & Dehydration: Remove the ice bath and stir the mixture at room temperature for 12–24 hours.
-
Causality: Extended stirring allows the initial aldol adduct to undergo spontaneous dehydration via an E1cB mechanism. This is thermodynamically driven by the formation of a highly stable, extended conjugated π -system.
-
-
Self-Validating Purification: Neutralize the mixture with dilute HCl to precipitate the crude product. Recrystallize from an ethanol/water mixture. Validate purity via HPLC (C18 column, Acetonitrile:Water gradient with 0.1% Formic Acid).
-
Causality: The HPLC trace acts as a self-validating gate. If peak purity is <98% or unreacted starting material is detected, the crystallization solvent ratio must be adjusted. Only high-fidelity compounds must proceed to biological assays to prevent false positives in receptor binding.
-
Fig 2: Synthetic workflow for 2-benzylidene-1-indanone derivatives via Claisen-Schmidt condensation.
Self-Validating Experimental Protocol: Receptor Binding Assay
To accurately determine the binding affinity ( Ki ) of the synthesized indanone derivatives, a radioligand displacement assay must be executed. The following protocol is engineered with internal systemic checks to ensure data trustworthiness[2].
Protocol 2: Radioligand Displacement for A1/A2A Affinity
-
Membrane Isolation: Isolate rat striatal membranes (for A2A assays) and whole brain membranes excluding the striatum (for A1 assays).
-
Causality: The striatum provides a physiologically relevant, high-density environment for A2A receptors, ensuring a robust signal-to-noise ratio during scintillation counting.
-
-
Endogenous Ligand Clearance: Pre-incubate the isolated membranes with Adenosine Deaminase (ADA) for 30 minutes at 37°C.
-
Causality: Endogenous adenosine will competitively bind to the receptors, artificially lowering the apparent affinity of the test compound. ADA enzymatically converts adenosine to inosine, which lacks AR affinity, thereby clearing the binding pockets.
-
-
Incubation: Incubate the prepared membranes with a specific radioligand— [3H]-DPCPX for A1 or [3H]-ZM241385 for A2A—and varying concentrations of the methoxy-indanone derivative ( 10−10 to 10−5 M) in a Tris-HCl buffer.
-
Separation & Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Wash the filters with ice-cold buffer to remove unbound radioligand, and quantify the bound radioactivity using liquid scintillation counting.
-
Self-Validation System: Run parallel displacement assays using known reference standards (DPCPX for A1; CPA or Istradefylline for A2A).
-
Causality: This is the critical validation node. If the calculated Ki of the reference standard deviates significantly from established literature values, the entire assay batch must be flagged for systematic error (e.g., radioligand degradation or membrane preparation failure), preventing the publication of erroneous data.
-
References
- 5-Amino-4-methoxy-1-indanone | 1116359-21-7 | Benchchem Source: Benchchem URL
- Source: National Institutes of Health (NIH / PMC)
- Source: National Institutes of Health (NIH / PubMed)
- Untargeted Metabolomics Reveals the Potential Antidepressant Activity of a Novel Adenosine Receptor Antagonist Source: MDPI URL
- Methoxy substituted 2-benzylidene-1-indanone derivatives as A1 and/or A2A AR antagonists for the potential treatment of neurological conditions (MedChemComm)
Sources
- 1. 5-Amino-4-methoxy-1-indanone | 1116359-21-7 | Benchchem [benchchem.com]
- 2. Methoxy substituted 2-benzylidene-1-indanone derivatives as A1 and/or A2A AR antagonists for the potential treatment of neurological conditions - PMC [pmc.ncbi.nlm.nih.gov]
- 3. scispace.com [scispace.com]
- 4. Methoxy substituted 2-benzylidene-1-indanone derivatives as A1 and/or A2A AR antagonists for the potential treatment of neurological conditions - MedChemComm (RSC Publishing) [pubs.rsc.org]
- 5. Dual A1 and A2A adenosine receptor antagonists, methoxy substituted 2-benzylidene-1-indanone, suppresses intestinal postprandial glucose and attenuates hyperglycaemia in fructose-streptozotocin diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. mdpi.com [mdpi.com]
